Cas no 1260875-92-0 (2-nitro-4-(piperidin-4-yl)phenol)

• Product Name: 2-nitro-4-(piperidin-4-yl)phenol
• CAS No: 1260875-92-0
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6045062
• PubChem ID: 129954341
• Update Time: 2025-07-19

2-nitro-4-(piperidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(piperidin-4-yl)phenol
• 1260875-92-0
• EN300-1171652

• Inchi： 1S/C11H14N2O3/c14-11-2-1-9(7-10(11)13(15)16)8-3-5-12-6-4-8/h1-2,7-8,12,14H,3-6H2
• InChI Key： LBAZGEKCCYVXPH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-nitro-4-(piperidin-4-yl)phenol

Comprehensive Overview of 2-Nitro-4-(piperidin-4-yl)phenol (CAS No. 1260875-92-0): Properties, Applications, and Research Insights

2-Nitro-4-(piperidin-4-yl)phenol (CAS No. 1260875-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a nitrophenol backbone with a piperidine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and enzyme inhibition.

The compound's molecular formula and structural properties have been extensively studied to optimize its applications. With a nitro group at the 2-position and a piperidin-4-yl group at the 4-position of the phenol ring, this configuration allows for selective interactions with biological targets. Recent studies highlight its role in medicinal chemistry, where it serves as a precursor for designing small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs).

In the context of green chemistry and sustainable synthesis, 2-nitro-4-(piperidin-4-yl)phenol has been explored for its potential in catalysis and material science. Its electron-withdrawing and electron-donating groups enable tunable reactivity, which is critical for developing eco-friendly chemical processes. This aligns with the growing demand for biodegradable and low-toxicity compounds in industrial applications.

From a spectroscopic perspective, the compound exhibits distinct UV-Vis absorption and NMR spectra, which are invaluable for quality control and analytical chemistry applications. Researchers frequently employ high-performance liquid chromatography (HPLC) and mass spectrometry to characterize its purity and stability. These techniques are essential for ensuring reproducibility in preclinical studies and formulation development.

The synthetic routes to produce 2-nitro-4-(piperidin-4-yl)phenol often involve multistep organic reactions, including nitration, reductive amination, and protecting group strategies. Recent advancements in flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, addressing key challenges in process optimization. These innovations are particularly relevant to pharmaceutical manufacturing, where efficiency and scalability are paramount.

Given the rising interest in personalized medicine and targeted therapies, 2-nitro-4-(piperidin-4-yl)phenol is being investigated for its role in structure-activity relationship (SAR) studies. Its modular structure allows for derivatization to enhance bioavailability and pharmacokinetic properties. This has led to collaborations between academic institutions and biotech companies to explore its potential in oncology and neurodegenerative disease research.

In summary, 2-nitro-4-(piperidin-4-yl)phenol (CAS No. 1260875-92-0) represents a promising scaffold in modern chemistry and drug development. Its multifaceted applications—from catalysis to therapeutic agent design—underscore its value in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable industrial practices.